Cas no 58432-61-4 ([2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile)
58432-61-4 structure
Product Name:[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile
CAS No:58432-61-4
MF:C9H2F7N
MW:257.107706546783
CID:2833564
PubChem ID:71440757
Update Time:2025-04-21
[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
- [2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile
- DTXSID50849724
- SCHEMBL1324093
- YMMPLJAAWKZWBD-UHFFFAOYSA-N
- 58432-61-4
-
- Inchi: 1S/C9H2F7N/c10-5-3(1-2-17)6(11)8(13)4(7(5)12)9(14,15)16/h1H2
- InChI Key: YMMPLJAAWKZWBD-UHFFFAOYSA-N
- SMILES: FC1C(=C(CC#N)C(=C(C=1C(F)(F)F)F)F)F
Computed Properties
- Exact Mass: 257.00754620Da
- Monoisotopic Mass: 257.00754620Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
58432-61-4 ([2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile) Related Products
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